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Compound of Interest

Compound Name: 2-Hydroxyethylhydrazine

Cat. No.: B031387 Get Quote

Proper management and disposal of 2-Hydroxyethylhydrazine are critical for ensuring

laboratory safety and environmental protection. This potent chemical, utilized in various

research and development applications, is classified as a hazardous substance, necessitating

strict adherence to established protocols. This guide provides a comprehensive, step-by-step

framework for researchers, scientists, and drug development professionals to handle and

dispose of 2-Hydroxyethylhydrazine waste safely and in compliance with regulations.

Hazard Profile of 2-Hydroxyethylhydrazine
2-Hydroxyethylhydrazine is a combustible, toxic, and corrosive chemical.[1][2][3][4] It is

crucial to understand its hazard profile before handling. The substance is toxic if swallowed,

inhaled, or comes into contact with skin.[1][3][4] It is known to cause serious irritation to the

eyes and skin and may cause respiratory irritation.[1][2][3][4][5] Furthermore, there is limited

evidence suggesting it may be a carcinogen and is suspected of causing genetic defects.[1][3]

[4]
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Hazard Classification Description

Acute Toxicity

Category 3 (Oral, Dermal, Inhalation) - Toxic if

swallowed, in contact with skin, or if inhaled.[3]

[4]

Skin Corrosion/Irritation Category 2 - Causes skin irritation.[2][3][4][5]

Serious Eye Damage/Irritation
Category 2 - Causes serious eye irritation.[2][3]

[4][5]

Carcinogenicity Category 2 - Suspected of causing cancer.[3][4]

Germ Cell Mutagenicity
Category 2 - Suspected of causing genetic

defects.[3]

STOT - Single Exposure
Category 3 - May cause respiratory irritation.[2]

[3][4]

Physical Hazard Combustible Liquid.[1][2]

Environmental Hazard Harmful to aquatic organisms.[1]

Experimental Protocols: Disposal Methodology
The disposal of 2-Hydroxyethylhydrazine is not a laboratory experiment but a regulated

safety procedure. The primary and universally mandated protocol is to treat it as hazardous

waste and dispose of it through a licensed and certified hazardous waste management

company. All waste must be handled in accordance with local, state, and federal regulations.[1]

Key Procedural Steps:

Waste Identification: Chemical waste generators must first determine that the discarded

chemical is classified as hazardous waste.[5] 2-Hydroxyethylhydrazine is considered a

hazardous substance according to OSHA 29 CFR 1910.1200.[1][5]

Segregation and Collection: Collect waste 2-Hydroxyethylhydrazine in a dedicated,

properly labeled, and sealed container. The container should be made of a compatible

material (e.g., lined metal or plastic pail) and stored in a cool, dry, well-ventilated area away

from incompatible materials such as oxidizing agents, acids, and acid chlorides.[1][3]
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Personal Protective Equipment (PPE): When handling waste, always wear appropriate PPE,

including safety glasses with side-shields or goggles, chemical-resistant gloves, and a lab

coat or impervious clothing.[6] All handling of the waste should occur in a well-ventilated area

or under a chemical fume hood.[1][2]

Disposal Method: The recommended disposal method is incineration at an approved facility.

[1][3] One safety data sheet suggests dissolving or mixing the material with a combustible

solvent and burning it in a chemical incinerator equipped with an afterburner and scrubber.[3]

Never discharge 2-Hydroxyethylhydrazine or its containers into drains or the environment.

[1][2][3]

Container Disposal: Empty containers are still considered hazardous as they may contain

chemical residue.[1] They should not be reused. If recycling is not an option, containers

should be punctured to prevent reuse and disposed of in an authorized landfill or as directed

by your waste management provider.[1]

Transportation and Shipping Data
For the transport of waste 2-Hydroxyethylhydrazine to a disposal facility, it must be classified

and labeled according to transportation regulations.

Data Point Value

UN Number UN2810[2][3][5]

Proper Shipping Name
Toxic liquid, organic, n.o.s. ((2-

Hydroxyethyl)hydrazine)[2][3][5]

Transport Hazard Class 6.1 (Toxic)[2][5]

Packing Group III[2][5]

Disposal Workflow
The following diagram illustrates the procedural workflow for the proper disposal of 2-
Hydroxyethylhydrazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

